Cas no 22877-14-1 (Phenol, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-4-methyl-)

• Product name: Phenol, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-4-methyl-
• CAS No: 22877-14-1
• MF: C₂₂H₂₀N₂O
• MW: 328.407
• CID: 1415229
• PubChem ID: 136270320

Phenol, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-4-methyl-
• 6-(1,5-diphenylpyrazolidin-3-ylidene)-4-methylcyclohexa-2,4-dien-1-one
• 22877-14-1
• DTXSID10782108

• Inchi： InChI=1S/C22H20N2O/c1-16-12-13-22(25)19(14-16)20-15-21(17-8-4-2-5-9-17)24(23-20)18-10-6-3-7-11-18/h2-14,21,25H,15H2,1H3
• InChI Key： WKUPMTUMDWVRSW-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)O)C2=NN(C(C2)C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 328.1577
• Monoisotopic Mass: 328.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.83